Cas no 1077628-72-8 (5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile)
1077628-72-8 structure
Product Name:5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
CAS No:1077628-72-8
MF:C11H10N4
MW:198.22390127182
CID:1098189
PubChem ID:66885838
Update Time:2025-04-20
5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
- 5-amino-2-(4-methyl-1H-imidazol-1-yl)Benzonitrile
- OJNAIKRVVNZIRO-UHFFFAOYSA-N
- 1077628-72-8
- 5-amino-2-(4-methyl-imidazol-1-yl)-benzonitrile
- SCHEMBL1038927
- DA-38058
-
- Inchi: 1S/C11H10N4/c1-8-6-15(7-14-8)11-3-2-10(13)4-9(11)5-12/h2-4,6-7H,13H2,1H3
- InChI Key: OJNAIKRVVNZIRO-UHFFFAOYSA-N
- SMILES: N1(C=NC(C)=C1)C1C=CC(=CC=1C#N)N
Computed Properties
- Exact Mass: 198.090546336g/mol
- Monoisotopic Mass: 198.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.6Ų
5-amino-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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